Cas no 3206-49-3 (Acetic acid, [(1-phenyl-1H-tetrazol-5-yl)thio]-, methyl ester)

Acetic acid, [(1-phenyl-1H-tetrazol-5-yl)thio]-, methyl ester structure
3206-49-3 structure
Product Name:Acetic acid, [(1-phenyl-1H-tetrazol-5-yl)thio]-, methyl ester
CAS No:3206-49-3
MF:C10H10N4O2S
MW:250.276999950409
CID:2821922
PubChem ID:793874
Update Time:2025-04-21

Acetic acid, [(1-phenyl-1H-tetrazol-5-yl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL8188675
    • AKOS000533271
    • HMS1762E05
    • HMS2304M18
    • Z19657244
    • SMR000062370
    • 3206-49-3
    • MLS000048514
    • SR-01000040018
    • CHEMBL1545269
    • SR-01000040018-1
    • Acetic acid, [(1-phenyl-1H-tetrazol-5-yl)thio]-, methyl ester
    • DTXSID40355203
    • Inchi: 1S/C10H10N4O2S/c1-16-9(15)7-17-10-11-12-13-14(10)8-5-3-2-4-6-8/h2-6H,7H2,1H3
    • InChI Key: WLAIWLWNUGVBEF-UHFFFAOYSA-N
    • SMILES: S(CC(=O)OC)C1=NN=NN1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 250.05244675Da
  • Monoisotopic Mass: 250.05244675Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 95.2Ų
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